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Compound of Interest

Compound Name: T0901317

Cat. No.: B1681857 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides essential guidance on the proper disposal procedures for T0901317, a

potent Liver X Receptor (LXR) agonist used in research. Adherence to these procedures is vital

to ensure the safety of laboratory personnel and to comply with regulatory standards.

Understanding the Compound: T0901317
T0901317 is a synthetic, non-steroidal LXR agonist. Its primary use in research is to study the

role of LXRs in various physiological and pathological processes. While specific toxicological

properties have not been fully investigated, it is imperative to treat T0901317 as a hazardous

chemical waste.[1]

Quantitative Data Summary
For safe handling and disposal, key quantitative data for T0901317 are summarized in the

table below.
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Property Value Source

Molecular Weight 481.33 g/mol

Formula C₁₇H₁₂F₉NO₃S

Solubility in DMSO 96 mg/mL (199.44 mM) [2]

Storage Temperature -20°C [3]

Experimental Protocol: Disposal of T0901317 Waste
The following protocol outlines the step-by-step procedure for the safe disposal of T0901317
and materials contaminated with it. This protocol is based on general best practices for

hazardous chemical waste disposal.

Personnel Safety: Before beginning any disposal procedures, ensure you are wearing the

appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and

chemical-resistant gloves.

Step 1: Waste Segregation

Solid Waste: Collect all solid waste contaminated with T0901317, such as unused

compound, contaminated pipette tips, and empty vials, in a dedicated, clearly labeled

hazardous waste container.

Liquid Waste: Collect all liquid waste containing T0901317, including unused solutions and

contaminated solvents, in a separate, leak-proof, and clearly labeled hazardous waste

container. Do not mix with other incompatible waste streams.

Step 2: Container Labeling

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name "T0901317," and the approximate concentration and quantity of the waste.

Step 3: Storage
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Store the sealed hazardous waste containers in a designated and secure waste

accumulation area within the laboratory. This area should be away from general laboratory

traffic and incompatible materials.

Step 4: Institutional Disposal Procedures

Follow your institution's specific procedures for the pickup and disposal of chemical waste.

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

waste pickup.

Provide the EHS department with a completed hazardous waste disposal form, accurately

detailing the contents of the waste containers.

Important Considerations:

Regulatory Compliance: Chemical waste generators are responsible for determining if a

discarded chemical is classified as hazardous and must consult local, regional, and national

hazardous waste regulations for complete and accurate classification.[1]

Do Not Dispose Down the Drain: T0901317 should never be disposed of down the sink or in

the regular trash.

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of T0901317.
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Caption: Workflow for the proper disposal of T0901317.
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By following these procedures, laboratory professionals can ensure the safe and compliant

disposal of T0901317, contributing to a secure and environmentally responsible research

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. selleckchem.com [selleckchem.com]

3. caymanchem.com [caymanchem.com]

To cite this document: BenchChem. [Proper Disposal of T0901317: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681857#t0901317-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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